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molecular formula C8H21NO2Si B1265398 3-(Diethoxymethylsilyl)propylamine CAS No. 3179-76-8

3-(Diethoxymethylsilyl)propylamine

Cat. No. B1265398
CAS RN: 3179-76-8
M. Wt: 191.34 g/mol
InChI Key: HXLAEGYMDGUSBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06353073B1

Procedure details

German Patent No. 2408480 describes the reaction of a silazane derivative from allylamine and an organohydrochlorosilane, in the presence of a proton acceptor to form an intermediate silazane which then undergoes a hydrosilylation reaction catalyzed by a platinum catalyst. Upon alcoholysis, the intermediate hydrosilylation product forms 3-aminopropylmethyldiethoxysilane in 70% overall yield. A molar excess of at least 50% of allylamine is used in this process. Identification of the beta-isomer in the product was not made. Japanese Patent No. 10017578 describes another method of synthesis by hydrosilylation of N,N-bis(tri-methylsilyl)allylamine by methyldimethoxysilane. The product of that reaction is then heated with methanol to form 3-aminopropylmethyldimethoxysilane in at least 85% overall yield. The presence of the beta-isomer in the product was not identified. Japanese Patent No. 11209384 describes the use of a rhodium:cyclooctadiene complex as a hydrosilylation catalyst for the addition of methyldiethoxysilane to allylamine to form 3-aminopropylmethyldiethoxy-silane in 78% yield. 2-Aminopropylmethyldiethoxysilane is formed in very low levels in this process not exceeding 0.5%.
Name
methyldiethoxysilane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
allylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
rhodium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
3-aminopropylmethyldiethoxy-silane
Yield
78%

Identifiers

REACTION_CXSMILES
[CH3:1][SiH:2]([O:6][CH2:7][CH3:8])[O:3][CH2:4][CH3:5].[CH2:9]([NH2:12])[CH:10]=[CH2:11]>[Rh]>[NH2:12][CH2:9][CH2:10][CH2:11][Si:2]([CH3:1])([O:6][CH2:7][CH3:8])[O:3][CH2:4][CH3:5]

Inputs

Step One
Name
methyldiethoxysilane
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[SiH](OCC)OCC
Name
allylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C=C)N
Step Two
Name
rhodium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Rh]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-aminopropylmethyldiethoxy-silane
Type
product
Smiles
NCCC[Si](OCC)(OCC)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 78%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.